Cas no 2700-62-1 (N-methyl-D-erythro-sphinosine)

Technical Introduction: N-methyl-D-erythro-sphingosine N-methyl-D-erythro-sphingosine is a bioactive sphingolipid derivative with a methylated amino group at the C1 position. This modification enhances its stability and membrane permeability compared to native sphingosine, making it a valuable tool for studying sphingolipid-mediated signaling pathways. It acts as a competitive inhibitor of sphingosine kinase (SPHK), modulating ceramide and sphingosine-1-phosphate (S1P) levels, which are critical in apoptosis, proliferation, and inflammation. Its stereospecific erythro configuration ensures high specificity in biochemical interactions. Researchers utilize this compound to investigate lipid metabolism, cell regulation, and potential therapeutic targets in cancer and inflammatory diseases. Its well-defined structure and consistent activity make it a reliable reference standard in lipidomics.
N-methyl-D-erythro-sphinosine structure
N-methyl-D-erythro-sphinosine structure
Product Name:N-methyl-D-erythro-sphinosine
CAS No:2700-62-1
MF:C19H39NO2
MW:313.518466234207
CID:1431347
PubChem ID:71357672
Update Time:2025-05-20

N-methyl-D-erythro-sphinosine Chemical and Physical Properties

Names and Identifiers

    • 4-Octadecene-1,3-diol, 2-(methylamino)-, (2S,3R,4E)-
    • N-methyl-D-erythro-sphingosine
    • (2S,3R)-2-(methylamino)octadec-4-ene-1,3-diol
    • 2700-62-1
    • N-methyl-D-erythro-sphinosine
    • Inchi: 1S/C19H39NO2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-19(22)18(17-21)20-2/h15-16,18-22H,3-14,17H2,1-2H3/t18-,19+/m0/s1
    • InChI Key: LUMQNHNDMLZNDJ-RBUKOAKNSA-N
    • SMILES: O[C@H](C=CCCCCCCCCCCCCC)[C@H](CO)NC

Computed Properties

  • Exact Mass: 313.29827
  • Monoisotopic Mass: 313.298079487g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 16
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 5.8
  • Topological Polar Surface Area: 52.5Ų

Experimental Properties

  • PSA: 52.49

N-methyl-D-erythro-sphinosine Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • Storage Condition:−20°C

N-methyl-D-erythro-sphinosine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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